Cas no 1334372-42-7 (N-(1H-1,3-benzodiazol-2-yl)methyl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-(1H-1,3-benzodiazol-2-yl)methyl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 1334372-42-7
• MF: C₁₇H₁₅N₇O₂
• MW: 349.346701860428
• CID: 6003105
• PubChem ID: 56724594
• Update Time: 2025-10-28

N-(1H-1,3-benzodiazol-2-yl)methyl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-1,3-benzodiazol-2-yl)methyl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide
• AKOS024534199
• N-(1H-benzimidazol-2-ylmethyl)-2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)acetamide
• F6169-0174
• N-[(1H-1,3-benzodiazol-2-yl)methyl]-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
• VU0533889-1
• 1334372-42-7
• N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)acetamide

• Inchi： 1S/C17H15N7O2/c25-16(18-10-14-20-12-4-1-2-5-13(12)21-14)11-24-17(26)7-6-15(22-24)23-9-3-8-19-23/h1-9H,10-11H2,(H,18,25)(H,20,21)
• InChI Key： FMSOVKLOTABKPR-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(N2C=CC=N2)=N1)=O)NCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 349.12872275g/mol
• Monoisotopic Mass: 349.12872275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(1H-1,3-benzodiazol-2-yl)methyl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide

Professional Introduction to Compound with CAS No. 1334372-42-7 and Product Name: N-(1H-1,3-benzodiazol-2-yl)methyl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide

Compound with the CAS number 1334372-42-7 and the product name N-(1H-1,3-benzodiazol-2-yl)methyl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The molecular structure incorporates multiple functional groups, including benzodiazole, pyrazole, and pyridazine moieties, which are known for their diverse pharmacological properties.

The benzodiazole moiety, specifically the 1H-1,3-benzodiazol-2-yl part of the compound's name, is well-documented for its anxiolytic, sedative, and muscle relaxant effects. These properties have made benzodiazole derivatives widely used in the treatment of anxiety disorders and related conditions. The presence of this group in the compound suggests that it may exhibit similar therapeutic effects, making it a promising candidate for further investigation in medicinal chemistry.

Furthermore, the methyl group attached to the benzodiazole ring and the pyrazol-1-yl substituent on the pyridazine ring contribute to the compound's complexity and potential for unique interactions with biological targets. The pyridazine ring is another key structural feature that has been extensively studied for its role in various pharmacological activities. Pyridazine derivatives are known to possess properties such as antiviral, anti-inflammatory, and anticancer effects. The combination of these motifs in a single molecule can lead to synergistic effects that enhance its therapeutic potential.

The acetamide functional group at the end of the molecule adds another layer of complexity and may contribute to the compound's solubility and bioavailability. Acetamides are commonly found in many pharmaceuticals due to their ability to improve drug absorption and distribution within the body. This feature makes the compound an attractive candidate for further development into a viable therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized. Molecular docking studies have shown that this compound may interact with various enzymes and receptors involved in metabolic pathways and signal transduction processes. These interactions could potentially lead to therapeutic benefits in conditions such as metabolic disorders and inflammatory diseases.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial results indicate that it may exhibit inhibitory activity against certain enzymes associated with inflammation and oxidative stress. These findings are particularly intriguing given the growing interest in developing drugs that target these pathways for treating chronic diseases such as diabetes and cardiovascular disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of green chemistry principles has also been considered to minimize environmental impact during production.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it may exhibit good oral bioavailability and moderate metabolic stability. These characteristics are crucial for determining its suitability for clinical development. Further studies are needed to assess its distribution, excretion, and potential for drug-drug interactions.

The potential therapeutic applications of this compound are broad and warrant further exploration. Given its structural features and preliminary biological activity, it may find utility in treating conditions such as anxiety disorders, metabolic syndrome, and inflammatory diseases. Additionally, its heterocyclic core structure suggests that it could serve as a scaffold for designing novel derivatives with enhanced pharmacological properties.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of this compound into a market-ready drug. Preclinical studies will be necessary to evaluate its safety profile and efficacy before human trials can begin. Regulatory agencies will also play a critical role in overseeing these studies to ensure that they meet stringent safety standards.

The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery processes has significantly accelerated the identification of promising candidates like this one. AI-driven platforms can analyze vast datasets to predict molecular properties and optimize synthetic routes efficiently. This approach has reduced the time required from discovery to clinical development considerably.

In conclusion,N-(1H-1,3-benzodiazol-2-yl)methyl-2-6-oxo-3-(1H-pyrazol-1-y l)-1,6-dihydropyridazin -1 -ylacetamide represents a significant contribution to pharmaceutical chemistry with its unique molecular structure and promising biological activities. Further research is needed to fully elucidate its therapeutic potential; however,its current findings make it a compelling candidate for future clinical development efforts.